Cas no 2126143-94-8 (rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis)
Technical Introduction:
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (cis) is a chiral pyrazolopyrimidine derivative characterized by its stereospecific cis-configuration at the 5- and 7-positions. The difluoromethyl group enhances metabolic stability and bioavailability, while the carboxylic acid moiety offers versatility for further derivatization or salt formation. This compound is of interest in medicinal chemistry due to its potential as a scaffold for enzyme inhibition or receptor modulation, particularly in targeting central nervous system (CNS) disorders or inflammatory pathways. Its rigid, fused heterocyclic structure contributes to favorable binding affinity and selectivity. The rac-(5R,7R) form allows for enantiomeric resolution studies, supporting chiral drug development. Suitable for research in lead optimization and structure-activity relationship (SAR) investigations.
![rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis structure](https://ossimg.kuujia.com/scimg/2126500/2126143-94-8x500.png)
2126143-94-8 structure
Product Name:rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis
CAS No:2126143-94-8
MF:C9H11F2N3O2
MW:231.199348688126
CID:4638860
Update Time:2025-06-06
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis Chemical and Physical Properties
Names and Identifiers
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- rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis
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- Inchi： 1S/C9H11F2N3O2/c1-4-2-6(7(10)11)14-8(13-4)5(3-12-14)9(15)16/h3-4,6-7,13H,2H2,1H3,(H,15,16)/t4-,6-/m1/s1
- InChI Key： DXUWZTPSALSWBM-INEUFUBQSA-N
- SMILES： C12=C(C(O)=O)C=NN1[C@@H](C(F)F)C[C@@H](C)N2
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-396899-0.05g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 0.05g |
$174.0 | 2023-07-08 | |
| Enamine | EN300-396899-0.1g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 0.1g |
$257.0 | 2023-07-08 | |
| Enamine | EN300-396899-0.25g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 0.25g |
$367.0 | 2023-07-08 | |
| Enamine | EN300-396899-0.5g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 0.5g |
$579.0 | 2023-07-08 | |
| Enamine | EN300-396899-1.0g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 1.0g |
$743.0 | 2023-07-08 | |
| Enamine | EN300-396899-2.5g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 2.5g |
$1454.0 | 2023-07-08 | |
| Enamine | EN300-396899-5.0g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 5.0g |
$2152.0 | 2023-07-08 | |
| Enamine | EN300-396899-10.0g |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
2126143-94-8 | 95% | 10.0g |
$3191.0 | 2023-07-08 |
rac-(5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, cis Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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